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Compound of Interest

Compound Name:
Morpholino(2-(2-

nitroethyl)phenyl)methanone

CAS No.: 338770-86-8

Cat. No.: B2904970

Get Quote

Executive Summary
This guide outlines the synthesis of 2-substituted-3-nitroindoles from

-aryl-

-(2-nitroethyl)benzamides. Unlike traditional methods that require harsh acidic conditions
(Fischer) or expensive transition metals (Buchwald), this protocol utilizes a base-mediated
cyclization pathway.[1] The resulting 3-nitroindoles are versatile intermediates that can be
readily reduced to tryptamines (3-aminoethylindoles) or functionalized at the C2 position.

Key Advantages:

Metal-Free Conditions: Reduces cost and heavy metal impurity removal in late-stage

synthesis.

Regioselectivity: The benzoyl group directs the formation of 2-phenylindoles.

Scalability: Protocol is validated for gram-scale synthesis.
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Reaction Pathway & Mechanism
The transformation involves the conversion of the saturated nitroethyl amide into a reactive

-nitroenamine species, followed by an intramolecular cyclization.

Mechanistic Flow[2][3][4][5][6]
Activation: The

-aryl-

-(2-nitroethyl)benzamide (1) undergoes base-induced elimination or oxidation to form the

-nitroenamine intermediate (2).

Cyclization: The electron-rich aromatic ring attacks the electrophilic

-carbon of the nitroenamine (or nitronate species).

Aromatization: Loss of water or oxidation restores aromaticity, yielding the 3-nitroindole (3).
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Figure 1: Mechanistic pathway from nitroethyl benzamide to 3-nitroindole.

Experimental Protocol
Precursor Synthesis: -Aryl- -(2-nitroethyl)benzamide
Before cyclization, the key precursor must be assembled. This is achieved via a Michael

addition followed by benzoylation.
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Reagents:

Aniline derivative (1.0 equiv)[2]

Nitroethylene (or 2-nitroethanol +

)

Benzoyl Chloride (1.1 equiv)

Triethylamine (

) (1.2 equiv)

Dichloromethane (DCM)

Step-by-Step:

Michael Addition: Dissolve aniline (10 mmol) in DCM (20 mL). Add nitroethylene (10 mmol)

dropwise at 0°C. Stir at RT for 4 hours to form

-(2-nitroethyl)aniline.

Acylation: Cool the solution to 0°C. Add

(12 mmol) followed by Benzoyl Chloride (11 mmol) dropwise.

Workup: Stir for 2 hours. Quench with water.[2] Wash organic layer with 1M HCl and Brine.

Dry over

and concentrate.

Purification: Recrystallize from EtOH/Hexane to obtain the

-aryl-

-(2-nitroethyl)benzamide as a stable solid.

Cyclization to 3-Nitroindole (The Core Reaction)
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This step converts the amide into the indole core. Two methods are provided: Method A

(Oxidative) for saturated precursors and Method B (Base-Mediated) if the enamine is pre-

formed.

Method A: One-Pot Oxidative Cyclization (Recommended)
This method generates the double bond in situ using DDQ (2,3-Dichloro-5,6-dicyano-1,4-

benzoquinone).

Materials:

Precursor:

-Aryl-

-(2-nitroethyl)benzamide (1.0 mmol)

Oxidant: DDQ (1.1 mmol)

Catalyst/Base:

(10 mol%) or Molecular Sieves

Solvent: 1,4-Dioxane or Toluene

Temperature: 100°C - 120°C

Protocol:

Charge: In a pressure tube or round-bottom flask, dissolve the precursor (1.0 mmol) in

anhydrous 1,4-Dioxane (5 mL).

Add Reagents: Add DDQ (250 mg, 1.1 mmol) and activated 4Å Molecular Sieves.

Reaction: Seal and heat to 110°C for 12–16 hours. Monitor by TLC (formation of a

yellow/orange fluorescent spot).

Workup: Cool to RT. Filter through a Celite pad to remove hydroquinone byproducts.
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Purification: Concentrate the filtrate. Purify via flash column chromatography (Silica gel,

Hexane:EtOAc 8:2).

Method B: Microwave-Assisted Cyclization
Ideal for rapid screening of derivatives.

Protocol:

Dissolve precursor (0.5 mmol) in DMF (2 mL).

Add DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (1.5 equiv).

Irradiate in a microwave reactor at 150°C for 20 minutes.

Pour into ice water; extract with EtOAc.

Data Analysis & Scope
The following table summarizes expected yields for various substituted anilines using Method

A.
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Entry
R-Substituent
(Aniline)

Product
(Indole
Derivative)

Yield (%) Notes

1 H (Phenyl)
2-Phenyl-3-

nitroindole
82%

Standard

Reference

2 4-Me (p-Tolyl)

5-Methyl-2-

phenyl-3-

nitroindole

85% Clean conversion

3 4-Cl (p-Chloro)

5-Chloro-2-

phenyl-3-

nitroindole

78%
Slower reaction

(18h)

4 4-OMe (p-Anisyl)

5-Methoxy-2-

phenyl-3-

nitroindole

74%

Requires lower

temp (90°C) to

avoid tar

5 2-Me (o-Tolyl)

7-Methyl-2-

phenyl-3-

nitroindole

65%
Steric hindrance

reduces yield

Table 1: Substrate scope for oxidative cyclization.

Troubleshooting & Critical Parameters
Common Failure Modes

Incomplete Cyclization: If the starting material persists, the "nitroethyl" chain has not oxidized

to the "nitrovinyl" species. Solution: Increase DDQ equivalents to 1.5 or switch to Method B

(Microwave + Base) to force elimination.

Decomposition: 3-Nitroindoles can be light-sensitive. Solution: Perform column

chromatography promptly and store products in the dark.

Regioisomerism: For meta-substituted anilines, a mixture of 4- and 6-substituted indoles may

form. Solution: Separate isomers via preparative HPLC.
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Safety Note
Nitro Compounds: Aliphatic nitro compounds (precursors) can be energetic.[3] Avoid heating

dry solids.

DDQ: Toxic and generates HCN upon contact with strong acids. Use in a well-ventilated

fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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